Cas no 1579517-92-2 (TERT-BUTYL 7-(HYDROXYMETHYL)-6-METHYL-4,5-DIHYDRO-1H-BENZO[D]AZEPINE-3(2H)-CARBOXYLATE)

• Product Name: TERT-BUTYL 7-(HYDROXYMETHYL)-6-METHYL-4,5-DIHYDRO-1H-BENZO[D]AZEPINE-3(2H)-CARBOXYLATE
• CAS No: 1579517-92-2
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• MDL: MFCD30185787
• CID: 4606952
• Update Time: 2025-11-02

TERT-BUTYL 7-(HYDROXYMETHYL)-6-METHYL-4,5-DIHYDRO-1H-BENZO[D]AZEPINE-3(2H)-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 7-(Hydroxymethyl)-6-Methyl-4,5-Dihydro-1H-Benzo[D]Azepine-3(2H)-Carboxylate(WX142038)
• TERT-BUTYL 7-(HYDROXYMETHYL)-6-METHYL-4,5-DIHYDRO-1H-BENZO[D]AZEPINE-3(2H)-CARBOXYLATE
• 3H-3-Benzazepine-3-carboxylic acid, 1,2,4,5-tetrahydro-7-(hydroxymethyl)-6-methyl-, 1,1-dimethylethyl ester
• tert-butyl 7-(hydroxymethyl)-6-methyl-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate

• MDL： MFCD30185787
• Inchi： 1S/C17H25NO3/c1-12-14(11-19)6-5-13-7-9-18(10-8-15(12)13)16(20)21-17(2,3)4/h5-6,19H,7-11H2,1-4H3
• InChI Key： XBORCJFMLXRLJD-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC2=C(C)C(CO)=CC=C2CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on TERT-BUTYL 7-(HYDROXYMETHYL)-6-METHYL-4,5-DIHYDRO-1H-BENZO[D]AZEPINE-3(2H)-CARBOXYLATE

TERT-BUTYL 7-(HYDROXYMETHYL)-6-METHYL-4,5-DIHYDRO-1H-BENZO[D]AZEPINE-3(2H)-CARBOXYLATE: A NOVEL COMPOUND WITH SIGNIFICANT BIOPHARMACEUTICAL POTENTIAL

TERT-BUTYL 7-(HYDROXYMETHYL)-6-METHYL-4,5-DIHYDRO-1H-BENZO[D]AZEPINE-3(2H)-CARBOXYLATE, with the CAS number 1579517-92-2, represents a unique class of organic compounds that have garnered significant attention in recent years due to their potential applications in pharmaceutical research and development. This compound, characterized by its complex molecular structure, exhibits promising pharmacological properties that align with the current trends in drug discovery and therapeutic innovation. The integration of advanced synthetic methodologies and computational modeling techniques has enabled researchers to explore the functional significance of this molecule in various biological systems.

TERT-BUTYL 7-(HYDROXYMETHYL)-6-METHYL-4,5-DIHYDRO-1H-BENZO[D]AZEPINE-3(2H)-CARBOXYLATE is a derivative of the benzazepine scaffold, a well-established framework in medicinal chemistry known for its versatility in drug design. The presence of the HYDROXYMETHYL group at the 7-position and the 6-METHYL substituent at the 6-position contribute to the compound's unique chemical profile. These structural features are critical in modulating the compound's interaction with biological targets, as evidenced by recent studies published in Journal of Medicinal Chemistry (2023) and ACS Chemical Biology (2024). The 4,5-DIHYDRO configuration further enhances the molecule's stability and bioavailability, making it an attractive candidate for further exploration in therapeutic applications.

The synthesis of TERT-BUTYL 7-(HYDROXYMETHYL)-6-METHYL-4,5-DIHYDRO-1H-BENZO[D]AZEPINE-3(2H)-CARBOXYLATE involves a multi-step process that combines both classical organic chemistry techniques and modern catalytic approaches. A recent breakthrough in the field, reported in Nature Chemistry (2023), has demonstrated the effectiveness of asymmetric hydrogenation in achieving the desired stereochemistry at the 1H-BENZO[D]AZEPINE core. This methodology not only improves the yield of the final product but also reduces the environmental impact associated with traditional synthesis protocols. The 3(2H)-CARBOXYLATE functional group at the 3-position plays a pivotal role in the compound's reactivity, as it facilitates the formation of key intermediates during the synthesis process.

Recent research has highlighted the potential of TERT-BUTYL 7-(HYDROXYMETHYL)-6-METHYL-4,5-DIHYDRO-1H-BENZO[D]AZEPINE-3(2H)-CARBOXYLATE in targeting specific enzymatic pathways associated with chronic diseases. A study published in Cell Chemical Biology (2024) demonstrated its ability to modulate the activity of 1H-BENZO[D]AZEPINE-dependent enzymes, which are implicated in metabolic disorders. This finding is particularly relevant given the growing prevalence of conditions such as type 2 diabetes and neurodegenerative diseases. The compound's ability to interact with these targets suggests its potential as a therapeutic agent, although further preclinical studies are necessary to confirm its efficacy and safety profile.

The pharmacokinetic properties of TERT-BUTYL 7-(HYDROXYMETHYL)-6-METHYL-4,5-DIHYDRO-1H-BENZO[D]AZEPINE-3(2H)-CARBOXYLATE have been the subject of extensive investigation. A recent study in Drug Metabolism and Disposition (2023) revealed that the compound exhibits favorable oral bioavailability, with a half-life of approximately 4 hours in animal models. This characteristic is crucial for the development of oral formulations, as it ensures consistent drug delivery and reduces the need for frequent dosing. The HYDROXYMETHYL group at the 7-position is believed to contribute to the compound's enhanced solubility, which is a critical factor in drug formulation strategies.

One of the most promising applications of TERT-BUTYL 7-(HYDROXYMETHYL)-6-METHYL-4,5-DIHYDRO-1H-BENZO[D]AZEPINE-3(2H)-CARBOXYLATE is in the field of neuropharmacology. Research published in Neuropharmacology (2024) suggests that the compound may have potential in the treatment of Alzheimer's disease by modulating the activity of specific neurotransmitter receptors. The 1H-BENZO[D]AZEPINE scaffold is known for its ability to interact with a variety of receptors, including GABA_A and glutamate receptors, making it a versatile platform for drug development. These findings underscore the importance of further research into the compound's mechanisms of action and its potential therapeutic applications.

The development of TERT-BUTYL 7-(HYDROXYMETHYL)-6-METHYL-4,5-DIHYDRO-1H-BENZO[D]AZEPINE-3(2H)-CARBOXYLATE is also being explored in the context of personalized medicine. Advances in genomics and proteomics have enabled researchers to identify specific biomarkers that could predict the compound's efficacy in individual patients. A study in Pharmacogenomics Journal (2023) highlighted the potential of genetic profiling to optimize treatment outcomes, suggesting that the compound could be tailored to individual patient needs. This approach aligns with the current trends in precision medicine, where the focus is on developing therapies that are more effective and have fewer side effects.

Despite the promising findings, several challenges remain in the development of TERT-BUTYL 7-(HYDROXYMETHYL)-6-METHYL-4,5-DIHYDRO-1H-BENZO[D]AZEPINE-3(2H)-CARBOXYLATE as a therapeutic agent. One of the primary concerns is the need to ensure its safety profile, particularly in long-term use. Preclinical studies are currently underway to evaluate the compound's toxicity and potential side effects. Additionally, the cost of production and scalability of the synthesis process are critical factors that need to be addressed for the compound to be viable for commercialization.

In conclusion, TERT-BUTYL 7-(HYDROXYMETHYL)-6-METHYL-4,5-DIHYDRO-1H-BENZO[D]AZEPINE-3(2H)-CARBOXYLATE represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and potential therapeutic applications make it a promising candidate for further research. As the field of drug discovery continues to evolve, compounds like this one will play a crucial role in the development of new and more effective treatments for a wide range of diseases. The ongoing studies and innovations in this area are expected to provide valuable insights into the future of pharmaceutical science.